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Compound of Interest

Compound Name: N-butyl-4-methylaniline

CAS No.: 10387-24-3

Cat. No.: B1623857

Get Quote

Part 1: Executive Summary & Identity Resolution
CRITICAL ADVISORY: This protocol addresses the specific chemical entity N-butyl-4-
methylaniline (also known as N-butyl-p-toluidine).[1]

Discrepancy Alert: The CAS number 2465-27-2 provided in some databases often refers to

Auramine O (Basic Yellow 2), a complex diarylmethane dye salt. N-butyl-4-methylaniline is a

distinct secondary amine intermediate.

If your target is the yellow dye Auramine O: Stop. This protocol is not for you.

If your target is the liquid amine intermediate: Proceed with this guide. The correct CAS for

N-butyl-4-methylaniline is 10387-24-3.[1][2][3][4]

Chemical Profile

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1623857#bc-rfq
https://www.benchchem.com/product/b1623857/docs?utm_src=pdf-body#application-note-advanced-handling-and-utilization-protocols-for-n-butyl-4-methylaniline
https://www.benchchem.com/product/b1623857/docs?utm_src=pdf-body#application-note-advanced-handling-and-utilization-protocols-for-n-butyl-4-methylaniline
https://www.echemi.com/produce/pr2411022343-n-n-butyl-p-toluidine-kek.html
https://www.benchchem.com/product/b1623857/docs?utm_src=pdf-body#application-note-advanced-handling-and-utilization-protocols-for-n-butyl-4-methylaniline
https://www.benchchem.com/product/b1623857/docs?utm_src=pdf-body#application-note-advanced-handling-and-utilization-protocols-for-n-butyl-4-methylaniline
https://www.echemi.com/produce/pr2411022343-n-n-butyl-p-toluidine-kek.html
https://www.alfa-chemistry.com/cas_10386-81-9.htm
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/amines/mm10387243
https://www.chemsynthesis.com/base/chemical-structure-38578.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Chemical Name N-butyl-4-methylaniline

Synonyms
N-butyl-p-toluidine; N-(4-methylphenyl)butan-1-

amine

CAS Number 10387-24-3 (Correct Identity)

Molecular Formula C₁₁H₁₇N

Molecular Weight 163.26 g/mol

Physical State Pale yellow to brown oily liquid

Boiling Point ~240–260°C (Predicted based on isomers)

Density ~0.94 g/mL (Estimate)

Solubility
Immiscible with water; soluble in DCM, EtOAc,

MeOH, Toluene

Stability
Air-sensitive; oxidizes to red/brown N-

oxides/impurities upon exposure.

Part 2: Health, Safety, and Environment (HSE)
Framework
Toxicological Mechanism: The "Silent Hypoxia"
N-butyl-4-methylaniline, like many lipophilic secondary aromatic amines, poses a specific

systemic risk: Methemoglobinemia. Unlike simple asphyxiants, this compound does not

displace oxygen in the air but chemically alters hemoglobin in the blood.

Mechanism of Action:

Absorption: The N-butyl chain increases lipophilicity (

), facilitating rapid dermal absorption.

Metabolism: Hepatic CYP450 enzymes N-hydroxylate the amine.
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Oxidation: The metabolite oxidizes Ferrous iron (

) in hemoglobin to Ferric iron (

).

Result: Hemoglobin loses

binding capacity. Blood turns chocolate brown.

Visualization: Toxicity Pathway
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Figure 1: Pathophysiological cascade of aromatic amine exposure leading to

methemoglobinemia.

PPE & Engineering Controls
Glove Selection: Standard nitrile gloves may offer insufficient breakthrough time for lipophilic

amines.

Recommendation:Silver Shield/4H (Laminate) gloves are mandatory for spill cleanup.

Double-gloving (Nitrile over Laminate) is recommended for dexterity during synthesis.

Respiratory: If handling outside a fume hood (not recommended), a full-face respirator with

OV (Organic Vapor) cartridges is required.

Antidote: Ensure Methylene Blue (1% solution) is available in the facility's medical center.

Part 3: Operational Protocols
Storage and Stability
Secondary aromatic amines are prone to auto-oxidation, leading to the formation of colored

impurities (often "rose" or "brown" tints).
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Atmosphere: Store under Argon or Nitrogen.

Container: Amber glass with a Teflon-lined cap.

QC Check: If the liquid is dark brown/black, purify via vacuum distillation or silica plug

filtration (eluent: 5% EtOAc/Hexanes) before use in sensitive catalysis.

Synthesis Workflow: N-Alkylation/Acylation
N-butyl-4-methylaniline is frequently used as a nucleophile to synthesize tertiary amines (for

drug scaffolds) or amides.

Protocol: Synthesis of Tertiary Amine Derivative (General Procedure) This workflow ensures

high yield by mitigating oxidation and controlling exotherms.

Preparation:

Flame-dry a 2-neck Round Bottom Flask (RBF).

Cool under

flow.

Charge N-butyl-4-methylaniline (1.0 eq) and anhydrous solvent (DCM or Toluene).

Base Addition:

Add organic base (e.g., DIPEA or

, 1.2 eq).

Note: Inorganic bases (

) require vigorous stirring or phase transfer catalysts.

Electrophile Addition:

Cool to 0°C.

Add electrophile (e.g., Acid Chloride or Alkyl Bromide) dropwise.
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Why? Secondary amines are more nucleophilic than primary anilines but less than alkyl

amines; however, exotherms can still degrade the reagent.

Monitoring:

Monitor via TLC (Visualization: UV 254nm). The product will likely be less polar than the

starting amine.

Quench:

Quench with Sat.

.

Extract with DCM.

Visualization: Handling Workflow
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Start: Reagent Retrieval
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Figure 2: Decision tree for assessing reagent quality and safe handling.

Part 4: Analytical Validation
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To verify the identity of N-butyl-4-methylaniline (CAS 10387-24-3), use the following

characteristic signals.

Technique Parameter
Characteristic
Signal

Interpretation

1H NMR Aromatic Region 6.98 (d, 2H), 6.53 (d,

2H)

Para-substituted

benzene ring pattern.

1H NMR N-Alkyl Chain 3.09 (t, 2H)

Protons adjacent to

Nitrogen (

).

1H NMR Methyl Group 2.23 (s, 3H)

Methyl group on the

aromatic ring (

).

IR Functional Group
~3400 cm⁻¹

(Weak/Broad)

N-H stretch

(Secondary amine).

GC-MS Molecular Ion m/z = 163.1
Parent ion

.

Note: NMR shifts are approximate (in

) and may vary slightly based on concentration.

Part 5: Waste Disposal & Spill Management
Spill Response

Evacuate: Clear the immediate area.

PPE: Don Silver Shield gloves and respiratory protection.

Neutralization: Absorb with sand or vermiculite. Do not use sawdust (fire hazard with

amines/oxidizers).
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Cleaning: Clean surface with dilute acetic acid (to protonate and solubilize the amine)

followed by soapy water.

Disposal
Classification: Hazardous Organic Waste (Nitrogen-containing).

Segregation: Do not mix with oxidizing acids (Nitric acid) or strong oxidizers (Peroxides).

Violent reaction or ignition may occur.

Labeling: Must be labeled "Toxic" and "Marine Pollutant".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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